Cas no 180464-92-0 (methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate)

Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate is a specialized bicyclic compound featuring both an aldehyde and ester functional group on a strained [1.1.1]pentane scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of rigid, sterically constrained frameworks. The aldehyde group offers reactivity for further derivatization, while the ester provides additional functionalization potential. This compound is of interest in medicinal chemistry and materials science due to its ability to impart high three-dimensional character to molecular architectures. Its strained bicyclic core may also influence physicochemical properties, such as solubility and conformational stability, in target applications.
methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate structure
180464-92-0 structure
Product Name:methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate
CAS No:180464-92-0
MF:C8H10O3
MW:154.163202762604
MDL:MFCD24682458
CID:113458
PubChem ID:10534879
Update Time:2025-10-29

methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-formyl-, methyl ester
    • Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate
    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-formyl-, methyl ester
    • Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-formyl-, methyl ester (9CI)
    • AKOS025396206
    • Methyl3-formylbicyclo[1.1.1]pentane-1-carboxylate
    • MFCD24682458
    • GS-8007
    • Z1511867105
    • EN300-37374012
    • EN300-7398460
    • P13985
    • SCHEMBL17709000
    • 180464-92-0
    • CS-0049095
    • A881113
    • SB11707
    • methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate
    • MDL: MFCD24682458
    • Inchi: 1S/C8H10O3/c1-11-6(10)8-2-7(3-8,4-8)5-9/h5H,2-4H2,1H3
    • InChI Key: SWHCZCYZLWROJM-UHFFFAOYSA-N
    • SMILES: O(C)C(C12CC(C=O)(C1)C2)=O

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM294677-250mg
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abcr
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Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate; .
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abcr
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Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate; .
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abcr
AB459079-500 mg
Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate; .
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